Cas no 3663-46-5 (2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol)

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol is a cyclic acetal derivative with a hydroxyl-functionalized structure, offering unique reactivity and stability in synthetic applications. Its rigid dioxane ring enhances steric control, while the pendant hydroxymethyl group provides a versatile handle for further functionalization. This compound is particularly valuable in polymer chemistry and fine chemical synthesis, where its balanced hydrophilicity and lipophilicity facilitate solubility in diverse reaction media. The sterically hindered structure also contributes to improved thermal and oxidative stability, making it suitable for high-performance material formulations. Its compatibility with common organic transformations allows for efficient incorporation into complex molecular architectures.
2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol structure
3663-46-5 structure
Product Name:2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol
CAS No:3663-46-5
MF:C8H16O3
MW:160.210843086243
CID:296240
PubChem ID:24881740
Update Time:2025-05-27

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-methanol,2,2,5-trimethyl-
    • (2,2,5-TRIMETHYL-[1,3]DIOXAN-5-YL)METHANOL
    • (2,2,5-trimethyl-1,3-dioxan-5-yl)methanol
    • (2,2,5-Trimethyl-[1,3]dioxan-5-yl)methanol,2,2,5-Trimethyl-1,3-dioxane-5-methanol
    • 2,2,5-trimethyl-1,3-dioxan-5-ylmethanol
    • 2,2,5-Trimethyl-1,3-dioxane-5-methanol
    • 2,2,5-trimethyl-5-hydroxymethyl-1,3-dioxane
    • 2,2-dimethyl-5-hydroxymethyl-5-methyl-1,3-dioxane
    • 5-hydroxylmethyl-2,2,5-trimethyl-1,3-dioxane
    • 5-hydroxymethyl-2,2,5-trimethyl-1,3-dioxane
    • NCI60_017600
    • CS-0145717
    • 5-(hydroxymethyl)-2,2,5-trimethyl-1,3-dioxane
    • AKOS015912434
    • DTXSID70327377
    • SCHEMBL1164969
    • 3663-46-5
    • (1,4,4-trimethyl-3,5-dioxanyl)methane-1-ol
    • (1,4,4-trimethyl-3,5-dioxanyl)methan-1-ol
    • CHEMBL1990304
    • NSC-650610
    • NSC650610
    • 5-Hydroxymethyl-2,2,5-trimethyl-1,3-dioxane, 96%
    • 2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol
    • DB-127360
    • MDL: MFCD05664353
    • Inchi: 1S/C8H16O3/c1-7(2)10-5-8(3,4-9)6-11-7/h9H,4-6H2,1-3H3
    • InChI Key: MBENEXSAQJBPKP-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)OCC(C)(CO)C1

Computed Properties

  • Exact Mass: 160.11000
  • Monoisotopic Mass: 160.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.062 g/mL at 25 °C(lit.)
  • Boiling Point: 75 °C/0.4 mmHg(lit.)
  • Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Refractive Index: n20/D 1.4520(lit.)
  • PSA: 38.69000
  • LogP: 0.76790
  • Solubility: Not determined

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol Pricemore >>

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Additional information on 2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol

Comprehensive Overview of 2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol (CAS No. 3663-46-5)

2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol, with the CAS number 3663-46-5, is a specialized organic compound widely utilized in the synthesis of fragrances, polymers, and pharmaceutical intermediates. Its unique structure, featuring a dioxane ring and a hydroxymethyl group, makes it a versatile building block in organic chemistry. Researchers and industries value this compound for its stability and reactivity under controlled conditions, enabling applications in high-performance materials and fine chemicals.

In recent years, the demand for sustainable chemical alternatives has surged, and 2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol has gained attention due to its potential in green chemistry applications. Its derivates are explored for biodegradable polymers and low-toxicity solvents, aligning with global trends toward eco-friendly industrial processes. Analytical studies highlight its compatibility with enzymatic catalysis, further enhancing its appeal for bio-based manufacturing.

The compound's synthetic pathways often involve acid-catalyzed cyclization or oxidation reactions, with yields optimized for industrial-scale production. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to verify its purity, ensuring compliance with pharmaceutical-grade standards. Users frequently search for "CAS 3663-46-5 solubility" or "2,2-Dimethyl-1,3-dioxane derivatives," reflecting interest in its physicochemical properties and functional modifications.

From a commercial perspective, 3663-46-5 is cataloged by major chemical suppliers as a high-purity reagent, with pricing influenced by batch size and custom synthesis requirements. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under typical handling conditions. Discussions in research forums often focus on its role in cross-coupling reactions or as a precursor for flavor enhancers.

Emerging applications include its use in photoresist materials for semiconductor fabrication, where its thermal stability proves advantageous. Additionally, patents describe its incorporation into UV-curable coatings, addressing the growing market for energy-efficient technologies. These innovations position 2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol as a critical component in next-generation material science.

To address common queries, the compound's boiling point and viscosity are frequently documented, while its storage conditions (typically under inert atmospheres) ensure long-term stability. Academic literature also explores its chiral resolution potential, relevant to asymmetric synthesis in drug development. Such details cater to both industrial buyers and academic researchers seeking structure-activity relationships.

In summary, CAS 3663-46-5 represents a multifaceted chemical with expanding relevance in sustainable industries and advanced material engineering. Its nomenclature—2,2-Dimethyl-1,3-dioxane-5-methyl-5-methanol—may appear complex, but its utility spans diverse sectors, driven by ongoing innovations and environmental considerations.

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